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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol
CAS No.: 406945-51-5
Cat. No.: B1486891

Get Quote

\ J

Synonyms, Synthesis, and Pharmaceutical Applications

Executive Summary & Core Identity

1-Chloro-3-phenyl-2-propanol (CAS 5396-65-6) is a chiral chlorohydrin intermediate used
primarily as a building block for functionalized phenylpropanoids. Unlike its regioisomer 3-
chloro-1-phenyl-1-propanol (a key precursor for fluoxetine/atomoxetine), this molecule contains
a secondary alcohol flanked by a benzyl group and a chloromethyl group.

In drug development, it serves as a scaffold for lipase-catalyzed kinetic resolutions to access
enantiopure epoxides (via ring closure) or amino-alcohols (via nucleophilic substitution). Its
structural ambiguity in literature requires precise nomenclature verification before procurement
or synthesis.[1]

Nomenclature & Synonym Matrix

The following table consolidates valid identifiers, separating them from common misnomers
(indicated in red).
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Category Primary Identifier Synonyms | Notes
1-chloro-3-phenyl-2-

IUPAC 1-chloro-3-phenylpropan-2-ol
hydroxypropane
Distinct from 18776-12-0 (3-

CAS RN 5396-65-6
chloro-1-phenyl-1-propanol)
Benzyl chlorohydrin

Chemical (chloromethyl)benzeneethanol (Ambiguous; often refers to
mixture)

SMILES C1=CC=C(C=C1)Cc(CcChO

VBZRCYGKCAOPJW-
InChl Key

UHFFFAOYSA-N

Structural Logic & Isomer Distinction

A critical failure point in sourcing this compound is the confusion with the "Fluoxetine

Intermediate.” The diagram below clarifies the structural divergence and synthesis origins.
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Precursor Selection

Epichlorohydrin Allyl Benzene
+ PhMgBr + HOCI

Grignard Opening |Chlorohydrination  [eE®]glle]fe]o]{e]sI e]elal=Ial0]y !
(Regioselective) | (Major Product) + Reduction

TARGET MOLECULE
1-Chloro-3-phenyl-2-propanol Ketone Reduction
(CAS 5396-65-6) (Fluoxetine Route)
Secondary Alcohol

. NOT INTERCONVERTIBLE
". under standard conditions

WRONG ISOMER
3-Chloro-1-phenyl-1-propanol

(CAS 18776-12-0)
Benzylic Alcohol

Click to download full resolution via product page

Figure 1: Synthetic genealogy distinguishing the target chlorohydrin from the common
antidepressant intermediate.

Experimental Protocols
Chemical Synthesis: The Grighard Route

Context: The reaction of phenylmagnesium bromide with epichlorohydrin is the most direct
route but suffers from low yields (approx. 20-30%) due to the "Schlenk equilibrium™ where
magnesium salts catalyze the opening of the epoxide at the more substituted carbon or cause
polymerization. The protocol below uses low temperature to maximize regioselectivity.

Protocol:
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» Reagent Prep: Prepare 1.0 M Phenylmagnesium bromide (PhMgBr) in anhydrous diethyl
ether under

atmosphere.

» Addition: Cool a solution of Epichlorohydrin (1.2 equiv) in dry ether to -78°C (dry ice/acetone
bath).

» Reaction: Add the PhMgBr solution dropwise over 60 minutes. The low temperature is critical
to prevent the formation of the 2-chloro-1-phenyl isomer.

e Quench: Allow to warm to 0°C, then quench slowly with saturated aqueous

o Workup: Extract with diethyl ether (3x). Wash combined organics with brine, dry over

, and concentrate.[1]

« Purification: The crude oil requires fractional distillation (bp ~135-140°C at 2 mmHg) or flash
chromatography (Hexane/EtOAc 9:1) to separate the product from biphenyl and unreacted
epoxide.

Validation Check:
e 1H NMR (CDCI3): Look for the diastereotopic protons of the

group around

3.5-3.7 ppm and the benzylic
around

2.8 ppm. The methine (

) should appear as a multiplet near

4.0 ppm.

Enzymatic Kinetic Resolution (Chiral Production)
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For pharmaceutical applications requiring the (S)- or (R)- enantiomer, chemical synthesis yields
a racemate. Lipase-catalyzed acylation is the industry standard for resolution.

Mechanism: Lipase B from Candida antarctica (CAL-B) selectively acetylates the (R)-
enantiomer (typically), leaving the (S)-alcohol unreacted.

Protocol:

e Substrate: Dissolve racemic 1-chloro-3-phenyl-2-propanol (10 mM) in dry toluene or MTBE.
o Acyl Donor: Add Vinyl Acetate (5 equiv).

» Biocatalyst: Add immobilized CAL-B (Novozym 435, 20 mg/mmol substrate).

e Incubation: Shake at 30°C, 200 rpm. Monitor conversion by GC.

o Termination: Stop reaction at 50% conversion (theoretical max yield for resolution). Filter off
enzyme.

Separation: Separate the (S)-alcohol from the (R)-acetate via column chromatography.

Analytical Profile & Safety
GC-MS Characterization

When analyzing reaction mixtures, 1-chloro-3-phenyl-2-propanol exhibits a distinct
fragmentation pattern driven by alpha-cleavage.
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Fragment (m/z) Interpretation

Molecular lon (

1707172 ) - Weak intensity, characteristic 3:1 Cl isotope
ratio.

121 - Loss of chloromethyl group (Base Peak in
some conditions).
Tropylium ion (

91
) - Characteristic of the benzyl moiety.

49 /51

- Chloromethyl fragment.

Safety Considerations

o Hazards: Like all chlorohydrins, this compound is a potential alkylating agent. It causes skin

irritation and severe eye damage.

o Metabolism: Can be metabolized to phenylacetone or epoxides in vivo; handle with

permeation-resistant gloves (Nitrile > 0.11mm).

o Storage: Store under inert gas at 2-8°C. Hydroscopic; moisture promotes hydrolysis to the
diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 1-Chloro-3-phenyl-2-propanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1486891/docs#technical-guide-1-chloro-3-phenyl-2-
propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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